5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide

• IUPAC Name: 5-[2-(5-acetylthiophen-2-yl)ethylsulfamoyl]-2-methoxybenzamide
• InChI: InChI=1S/C16H18N2O5S2/c1-10(19)15-6-3-11(24-15)7-8-18-25(21,22)12-4-5-14(23-2)13(9-12)16(17)20/h3-6,9,18H,7-8H2,1-2H3,(H2,17,20)
• InChI Key: ORTDKCBTVHLPMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)N
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide, also known as TAK-659, is a small molecule inhibitor that targets protein kinase BTK (Bruton's tyrosine kinase). BTK is a key regulator of B-cell receptor signaling and is involved in the pathogenesis of B-cell malignancies, autoimmune diseases, and inflammatory disorders. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer and autoimmune diseases.

Scientific Research Applications

Transformation and Excretion in Biological Systems

• Study of Metoclopramide Transformation: Arita et al. (1970) explored the transformation of metoclopramide, a compound related in structure to 5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide, in rabbits. The research aimed to understand the transformation and excretion processes of such compounds in biological systems (Arita et al., 1970).

Radiolabeled Antagonist for Neurotransmission Study

• Use in Serotonergic Neurotransmission Study: Plenevaux et al. (2000) conducted research with a compound structurally similar to 5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide, focusing on its application as a radiolabeled antagonist for studying serotonergic neurotransmission using positron emission tomography (PET) (Plenevaux et al., 2000).

Antibacterial and Antifungal Potency

• Novel Sulfonamides with Antimicrobial Activity: Krátký et al. (2012) investigated novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds, which bear structural resemblance to 5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide. The study evaluated their activity against various bacteria and fungi (Krátký et al., 2012).

Radical Scavenging Activity

• Bromophenols with Antioxidant Potential: Li et al. (2012) explored compounds structurally similar to 5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide, focusing on their potential application as natural antioxidants due to their radical scavenging activity (Li et al., 2012).

Imaging and Diagnostic Applications

• Radiolabeled Angiotensin II Antagonist Development: Hamill et al. (1996) worked on developing radiolabeled nonpeptide angiotensin II antagonists, which are structurally related to 5-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)-2-methoxybenzamide. These compounds are useful in imaging and diagnostic procedures (Hamill et al., 1996).